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Compound of Interest

Compound Name: Boc-NH-SS-OpNC

Cat. No.: B6292174

Essential Safety and Handling Guide for Boc-
NH-SS-OpNC

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Boc-NH-SS-OpNC (2-((2-(t-
Butyloxycarbonylamino)ethyl)disulfaneyl)ethan-1-yl p-nitrophenylcarbonate). The following
procedural guidance outlines the necessary personal protective equipment (PPE), handling
protocols, and disposal plans to ensure laboratory safety.

Chemical Identifier:

e Product Name: Boc-NH-SS-OpNC
e CAS Number: 2040301-00-4

e Molecular Formula: C16H22N207S2
» Molecular Weight: 418.48 g/mol

Storage Temperature: -20°C

Hazard Identification and Personal Protective
Equipment (PPE)
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While a specific Safety Data Sheet (SDS) for Boc-NH-SS-OpNC is not readily available, data
from analogous compounds, such as Boc-NH-O-C1-NHS ester, suggest that this chemical may
cause skin, eye, and respiratory irritation[1]. Therefore, adherence to the following PPE
guidelines is mandatory.

Core Personal Protective Equipment (PPE) Requirements

PPE Category Item Specifications

Must provide protection

against chemical splashes. A
Eye & Face Protection Safety Goggles or Face Shield face shield should be used in

combination with goggles for

maximum protection.

Nitrile or neoprene gloves are
Hand Protection Chemical-Resistant Gloves recommended. Inspect gloves

for integrity before each use.

A full-length lab coat should be
Body Protection Laboratory Coat worn to protect against skin

contact.

All handling of solid Boc-NH-
SS-OpNC and its solutions
should be conducted in a
) ) ) certified chemical fume hood to
Respiratory Protection Fume Hood or Respirator o ]

avoid inhalation of dust or
vapors. If a fume hood is not
available, a NIOSH-approved

respirator is required.

Operational and Handling Plan

Engineering Controls:

» Always handle Boc-NH-SS-OpNC in a well-ventilated area, preferably within a chemical
fume hood[1].
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e An eyewash station and safety shower must be readily accessible in the immediate work
area.

Step-by-Step Handling Procedure:

» Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the
workspace by clearing unnecessary items and ensuring all necessary equipment is within
reach inside the fume hood.

» Weighing: When weighing the solid compound, use a spatula and perform the task within the
fume hood to minimize the risk of inhaling dust patrticles.

e Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

¢ Reactions: All reactions involving Boc-NH-SS-OpNC should be conducted in closed systems
or within the fume hood.

e Post-Handling: After handling, wash hands thoroughly with soap and water[1]. Clean all
contaminated surfaces.

Emergency Procedures
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Emergency Situation Action

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) . .
clothing and wash it before reuse. Seek medical

attention if irritation persists[1].

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ) ) ) ]

and lower eyelids occasionally. Seek immediate

medical attention[1].

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical

attention[1].

Do NOT induce vomiting. Rinse mouth with

Ingestion . . . :
water and seek immediate medical attention[1].
Evacuate the area. For small spills, absorb the
material with an inert absorbent (e.g.,
Spil vermiculite, sand) and place it in a sealed
pi

container for disposal. For large spills, contact
your institution's environmental health and

safety department.

Disposal Plan

All waste containing Boc-NH-SS-OpNC, including empty containers, contaminated PPE, and
spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local,
state, and federal regulations for hazardous waste disposal[1].

o Waste Collection: Collect all waste in a clearly labeled, sealed container.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "Boc-NH-SS-OpNC".

o Storage: Store the waste container in a designated, secondary containment area away from
incompatible materials.
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» Disposal Request: Contact your institution's environmental health and safety department to
arrange for pickup and disposal.

Diagrams

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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